Sulfalene

• Description: Sulfamethopyrazine is a member of pyrazines, a sulfonamide and a sulfonamide antibiotic.; Long-acting plasma-bound sulfonamide used for respiratory and urinary tract infections and also for malaria.; Sulfalene is a long-acting sulfonamide antibiotic used for the treatment of chronic bronchitis, urinary tract infections and malaria.
• CAS No.: 152-47-6
• Product Name: Sulfalene
• Molecular Formula: C11H12N4O3S
• Molecular Weight: 280.31 g/mol
• IUPAC Name: 4-amino-N-(3-methoxypyrazin-2-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C11H12N4O3S/c1-18-11-10(13-6-7-14-11)15-19(16,17)9-4-2-8(12)3-5-9/h2-7H,12H2,1H3,(H,13,15)
• Standard InChIKey: KXRZBTAEDBELFD-UHFFFAOYSA-N
• SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
• Canonical SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)N
• Appearance: Solid powder
• Melting Point: 169.5 °C
• Physical Description: Solid
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: 42 [ug/mL] (The mean of the results at pH 7.4); 4.06e-01 g/L
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Kelfizine; Longum; Sulfalene; Sulfamethopyrazine; Sulfamethoxypyrazine; Sulfametopyrazine; Sulfapyrazinmethoxine; Sulphalene; Sulphametopyrazine
• Reference: 1: Obonyo CO, Muok EM, Mwinzi PN. Efficacy of artesunate with sulfalene plus pyrimethamine versus praziquantel for treatment of Schistosoma mansoni in Kenyan children: an open-label randomised controlled trial. Lancet Infect Dis. 2010 Sep;10(9):603-11. doi: 10.1016/S1473-3099(10)70161-4. Epub 2010 Aug 10. PubMed PMID: 20705516.; 2: Williams RL, Trenholme GM, Carson PE, Frischer H, Rieckmann KH. Acetylator phenotype and response of individuals infected with a chloroquine-resistant strain of Plasmodium falciparum to sulfalene and pyrimethamine. Am J Trop Med Hyg. 1975 Sep;24(5):734-9. PubMed PMID: 1103640.; 3: Dua VK, Sarin R, Sharma VP. Determination of sulfalene in plasma, red blood cells and whole blood by high-performance liquid chromatography. J Chromatogr. 1991 Feb 15;563(2):333-40. PubMed PMID: 2055996.; 4: Mwalwisi YH, Hoellein L, Kaale E, Holzgrabe U. Development of a simple, rapid, and robust liquid chromatographic method for the simultaneous determination of sulfalene, sulfadoxine, and pyrimethamine in tablets. J Pharm Biomed Anal. 2016 Sep 10;129:558-570. doi: 10.1016/j.jpba.2016.07.044. Epub 2016 Jul 30. PubMed PMID: 27505128.; 5: Williams RL, Trenholme GM, Carson PE, Frischer H, Rieckmann KH. The influence of acetylator phenotype on the response to sulfalene in individuals with chloroquine-resistant falciparum malaria. Am J Trop Med Hyg. 1978 Mar;27(2 Pt 1):226-31. PubMed PMID: 347958.; 6: Aleksa VI, Prozorova VK. [Pharmacokinetics and the clinical use of sulfalene]. Sov Med. 1985;(10):106-8. Russian. PubMed PMID: 4081844.; 7: Dua VK, Sarin R, Gupta NC, Sharma VP. Sulfalene concentrations in plasma and blood cells of Plasmodium falciparum malaria cases after treatment with metakelfin using high-performance liquid chromatography. J Chromatogr B Biomed Sci Appl. 1998 Sep 4;714(2):390-4. PubMed PMID: 9766882.; 8: Bobrov VI, Beletskaia GT, Iakovlev VP. [Pharmacodynamics of cephaloridine and cephalothin combined with sulfalene in rabbits]. Antibiotiki. 1984 Nov;29(11):823-5. Russian. PubMed PMID: 6524880.; 9: Vengerov IuIa, Lazukina LN, Kremenchugskaia IuA, Kutsemilova AP, Timina VP. [Treatment of generalized forms of meningococcal infection with sulfalene meglumine]. Ter Arkh. 1981;53(4):108-11. Russian. PubMed PMID: 7256626.; 10: Sowunmi A, Gbotosho GO, Adedeji AA, Tambo E, Fateye BA, Happi CT, Amoo AO. The effects of artemether-lumefantrine vs amodiaquine-sulfalene-pyrimethamine on the hepatomegaly associated with Plasmodium falciparum malaria in children. Parasitol Res. 2007 Feb;100(3):511-7. Epub 2006 Sep 30. PubMed PMID: 17013650.; 11: Agapitova IV, Iakovlev VP. [Effect of sulfalene and furosemide on benzylpenicillin kinetics in rats with aseptic inflammation]. Antibiot Khimioter. 1988 Dec;33(12):917-21. Russian. PubMed PMID: 3245708.; 12: Ferlinz R, Lorenz J, Micka K, Noseda PG, Pfister B, Trendelenburg F. Double-blind co-operative trial to compare trimethoprim-sulfalene and co-trimoxazole in the treatment of lower respiratory tract infections. Arzneimittelforschung. 1983;33(11):1609-12. PubMed PMID: 6362676.; 13: Timmer MS, Sauvageau J, Foster AJ, Ryan J, Lagutin K, Shaw O, Harper JL, Sims IM, Stocker BL. Discovery of lipids from B. longum subsp. infantis using whole cell MALDI analysis. J Org Chem. 2014 Aug 15;79(16):7332-41. doi: 10.1021/jo501016c. Epub 2014 Aug 1. PubMed PMID: 25032516.; 14: Tin F, Nyunt-Hlaing. Comparative drug trial of a sulfadoxine/pyrimethamine and a sulfalene/pyrimethamine combination against Plasmodium falciparum infections in semi-immune populations of Burma. Southeast Asian J Trop Med Public Health. 1984 Jun;15(2):238-48. PubMed PMID: 6239381.; 15: Shtab NN. [Sulfalene]. Feldsher Akush. 1978 Mar;43(3):38. Russian. PubMed PMID: 246810.; 16: [Sulfalene]. Farmatsiia. 1977 Mar-Apr;26(2):86-8. Russian. PubMed PMID: 862968.; 17: Iakovlev VP, Bobrov VI, Rudzit EA, Ermole nko VM, Zaslavskaia RM. [Sulfalene circulation in kidney disease patients]. Antibiotiki. 1981 Mar;26(3):136-9. Russian. PubMed PMID: 7235658.; 18: Sowunmi A, Balogun T, Gbotosho GO, Happi CT, Adedeji AA, Bolaji OM, Fehintola FA, Folarin OA. Activities of artemether-lumefantrine and amodiaquine-sulfalene-pyrimethamine against sexual-stage parasites in falciparum malaria in children. Chemotherapy. 2008;54(3):201-8. doi: 10.1159/000140463. Epub 2008 Jun 18. PubMed PMID: 18560227.; 19: Tsarichenko GV, Malochkin VV, Elagina MS, Potokina ES, Shashkina LF. [Establishment of a health standard for sulfalene content in the air of a work area]. Gig Tr Prof Zabol. 1985 Apr;(4):47-8. Russian. PubMed PMID: 4018614.; 20: CROMWELL HA. CLINICAL EVALUATION OF SULFALENE (2-SULFANILAMIDO-3-METHOXYPYRAZINE). Curr Ther Res Clin Exp. 1965 Aug;7:461-4. PubMed PMID: 14331674.
• PubChem Compound: 9047
• Last Modified: Aug 15 2023